Cas no 1352443-02-7 (2-Bromo-7-(trifluoromethyl)quinoline)

2-Bromo-7-(trifluoromethyl)quinoline is a halogenated quinoline derivative featuring a bromo substituent at the 2-position and a trifluoromethyl group at the 7-position. This compound is valued for its versatile reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, making it a useful intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl group enhances its stability and influences its electronic properties, while the bromine atom provides a reactive site for further functionalization. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science, where precise molecular modifications are required.
2-Bromo-7-(trifluoromethyl)quinoline structure
1352443-02-7 structure
Product Name:2-Bromo-7-(trifluoromethyl)quinoline
CAS No:1352443-02-7
MF:C10H5BrF3N
MW:276.052612066269
CID:4586761
PubChem ID:97036486
Update Time:2025-10-07

2-Bromo-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-7-(trifluoromethyl)quinoline
    • SY046186
    • MFCD20921865
    • CS-0444975
    • CEC44302
    • SCHEMBL22573215
    • SB70380
    • AC1558
    • CS-12312
    • AKOS027450704
    • 1352443-02-7
    • DB-104384
    • JDUVATGURQTKNJ-UHFFFAOYSA-N
    • MDL: MFCD20921865
    • Inchi: 1S/C10H5BrF3N/c11-9-4-2-6-1-3-7(10(12,13)14)5-8(6)15-9/h1-5H
    • InChI Key: JDUVATGURQTKNJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

  • Exact Mass: 274.95575g/mol
  • Monoisotopic Mass: 274.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 4.1

2-Bromo-7-(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM121530-1g
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7 95%
1g
$1104 2023-02-18
abcr
AB527069-250 mg
2-Bromo-7-(trifluoromethyl)quinoline; .
1352443-02-7
250MG
€428.00 2022-08-31
abcr
AB527069-1 g
2-Bromo-7-(trifluoromethyl)quinoline; .
1352443-02-7
1g
€945.50 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07765-250mg
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7 95%
250mg
¥3489.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07765-1g
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7 95%
1g
¥8229.0 2024-07-18
Chemenu
CM121530-250mg
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7 95%
250mg
$290 2021-08-06
Chemenu
CM121530-1g
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7 95%
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$684 2021-08-06
TRC
B812495-10mg
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7
10mg
$ 70.00 2022-06-06
TRC
B812495-50mg
2-Bromo-7-(trifluoromethyl)quinoline
1352443-02-7
50mg
$ 230.00 2022-06-06
TRC
B812495-100mg
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